Cas no 895653-03-9 (N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 895653-03-9
• MF: C₂₆H₂₀ClFN₂O₃
• MW: 462.900009155273
• CID: 6416078
• PubChem ID: 18560366
• Update Time: 2025-06-08

N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• AKOS001819343
• F1609-0674
• N-(3-chlorophenyl)-2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]acetamide
• N-(3-chlorophenyl)-2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• N-(3-chlorophenyl)-2-(6-ethyl-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• 895653-03-9

• Inchi： 1S/C26H20ClFN2O3/c1-2-16-6-11-23-21(12-16)26(33)22(25(32)17-7-9-19(28)10-8-17)14-30(23)15-24(31)29-20-5-3-4-18(27)13-20/h3-14H,2,15H2,1H3,(H,29,31)
• InChI Key： HDQOUKLJCLTTJQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 462.1146484g/mol
• Monoisotopic Mass: 462.1146484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Introduction to N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 895653-03-9)

N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 895653-03-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their broad-spectrum antibacterial and anti-inflammatory properties. The unique structural features of this compound, including the presence of a chlorophenyl group, an ethyl substituent, and a fluorobenzoyl moiety, contribute to its distinctive pharmacological profile.

The synthesis of N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide involves several intricate steps, typically starting from the condensation of 2,6-diethylquinoline with 4-fluorobenzoyl chloride, followed by the introduction of the acetamide and chlorophenyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both research and potential clinical applications.

In terms of its biological activity, N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide has been extensively studied for its antimicrobial properties. Studies have shown that it exhibits potent activity against a wide range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a promising candidate for the development of new antibiotics to combat emerging drug-resistant infections.

Beyond its antibacterial properties, this compound has also demonstrated significant anti-inflammatory effects. Research has indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in various inflammatory diseases. These findings suggest that N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the potential anticancer properties of N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide. In vitro experiments have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival. These findings warrant further investigation to determine its efficacy in preclinical models and eventually in clinical trials.

The safety profile of N-(3-chlorophenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-o xo -1 , 4 -dihydroquinolin - 1 - ylacetamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, N-(3-chlorophenyl)-2 - 6 - ethyl - 3 - ( 4 - fluorobenzoyl ) - 4 - oxo - 1 , 4 - dihydroquinolin - 1 - ylacetamide (CAS No . 895653 - 03 - 9) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and multifaceted biological activities make it an exciting candidate for further development in the fields of infectious diseases, inflammation, and cancer therapy. Continued research and clinical trials will be essential to realize its full therapeutic potential and bring it closer to clinical application.